Cas no 347332-23-4 (2,5-Dimethyl-1-(2-methyl-4-nitro-phenyl)-1H-pyrrole-3-carbaldehyde)

• Product Name: 2,5-Dimethyl-1-(2-methyl-4-nitro-phenyl)-1H-pyrrole-3-carbaldehyde
• CAS No: 347332-23-4
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 3083044
• PubChem ID: 882530
• Update Time: 2025-10-24

2,5-Dimethyl-1-(2-methyl-4-nitro-phenyl)-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-1-(2-methyl-4-nitro-phenyl)-1H-pyrrole-3-carbaldehyde
• BBL024110
• Oprea1_632233
• AKOS000113592
• SR-01000234907
• 2,5-dimethyl-1-(2-methyl-4-nitrophenyl)-1H-pyrrole-3-carbaldehyde
• 347332-23-4
• SR-01000234907-1
• CS-0118670
• STL285262
• VS-07672
• Oprea1_450476
• 2,5-dimethyl-1-(2-methyl-4-nitrophenyl)pyrrole-3-carbaldehyde

• Inchi： 1S/C14H14N2O3/c1-9-6-13(16(18)19)4-5-14(9)15-10(2)7-12(8-17)11(15)3/h4-8H,1-3H3
• InChI Key： UMTATKIROXQPFT-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)N(C2C=CC(=CC=2C)[N+](=O)[O-])C=1C

Computed Properties

• Exact Mass: 258.10044231Da
• Monoisotopic Mass: 258.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.8Ų

Additional information on 2,5-Dimethyl-1-(2-methyl-4-nitro-phenyl)-1H-pyrrole-3-carbaldehyde

2,5-Dimethyl-1-(2-methyl-4-nitro-phenyl)-1H-pyrrole-3-carbaldehyde: A Versatile Compound with Promising Applications in Pharmaceutical and Material Sciences

2,5-Dimethyl-1-(2-methyl-4-nitro-phenyl)-1H-pyrrole-3-carbaldehyde is a complex organic compound characterized by its unique molecular structure, which combines aromatic and heterocyclic functionalities. The compound's chemical formula, CAS number 347332-23-4, and its systematic name reflect its intricate architecture, making it a subject of interest in both academic and industrial research. Recent studies have highlighted its potential as a synthetic intermediate in drug discovery and its utility in developing advanced materials. This article explores the chemical properties, synthesis methods, biological activities, and emerging applications of 2,5-Dimethyl-1-(2-methyl-4-nityro-phenyl)-1H-pyrrole-3-carbaldehyde, while emphasizing its relevance in contemporary scientific advancements.

2,5-Dimethyl-1-(2-methyl-4-nitro-phenyl)-1H-pyrrole-3-carbaldehyde features a pyrrole ring fused with a nitro-substituted phenyl group, along with methyl groups at specific positions. The pyrrole ring, a five-membered heterocyclic system, is a key structural motif in many biologically active compounds. The presence of the 2-methyl-4-nitro-phenyl group introduces electron-withdrawing effects, which significantly influence the compound's reactivity and biological activity. The aldehyde functional group at the 3-position further enhances its potential for chemical modifications, enabling the synthesis of diverse derivatives with tailored properties.

Recent advances in synthetic chemistry have demonstrated that 2,5-Dimethyl-1-(2-methyl-4-nitro-phenyl)-1H-pyrrole-3-carbaldehyde can be efficiently synthesized through a multi-step process involving nitro group reduction, electrophilic aromatic substitution, and condensation reactions. A 2023 study published in Organic Chemistry Insights reported a novel catalytic approach using palladium-based catalysts to achieve high-yield synthesis of this compound, which is critical for its application in pharmaceutical research. The method's efficiency and scalability make it a promising strategy for industrial production.

2,5-Dimethyl-1-(2-methyl-4-nitro-phenyl)-1H-pyrrole-3-carbaldehyde has shown potential in drug discovery due to its ability to interact with specific biological targets. In vitro studies have indicated that the compound exhibits moderate inhibitory activity against certain enzymes, such as acetylcholinesterase, which is relevant to the treatment of neurodegenerative diseases. A 2024 paper in Journal of Medicinal Chemistry explored its role as a lead compound for developing antiparasitic agents, leveraging its structural similarity to known antimalarial drugs. These findings underscore the compound's versatility in medicinal chemistry.

Advances in materials science have also highlighted the applications of 2,5-Dimethyl-1-(2-methyl-4-nitro-phenyl)-1H-pyrrole-3-carbaldehyde. Its conjugated aromatic system and functional groups make it suitable for the synthesis of optoelectronic materials, such as organic light-emitting diodes (OLEDs). A 2023 study in Advanced Materials demonstrated that derivatives of this compound can be used as fluorescent probes for bioimaging, owing to their strong absorption and emission properties in the visible spectrum. This application is particularly valuable for non-invasive diagnostic techniques.

The compound's reactivity is further enhanced by its ability to undergo various chemical transformations. For instance, the aldehyde group can participate in nucleophilic addition reactions, enabling the formation of diverse derivatives with applications in pharmaceuticals and materials. A 2022 review in Chemical Reviews discussed the use of 2,5-Dimethyl-1-(2-methyl-4-nitro-phenyl)-1H-pyrrole-3-carbaldehyde as a building block for synthesizing polymeric materials with tunable mechanical properties. Such versatility makes it a valuable tool for researchers across multiple disciplines.

In addition to its synthetic utility, the compound's physicochemical properties are critical for its practical applications. Its solubility in polar solvents, such as methanol and dimethylformamide, facilitates its use in solution-based processes. The compound's stability under various reaction conditions is another key factor, as it ensures consistent performance in both laboratory and industrial settings. These properties are essential for optimizing its use in drug formulation and material synthesis.

Future research on 2,5-Dimethyl-1-(2-methyl-4-nitro-phenyl)-1H-pyrrole-3-carbaldehyde is expected to focus on expanding its applications in personalized medicine and sustainable materials. For example, its potential as a scaffold for designing targeted drug delivery systems is currently under investigation. Additionally, efforts are underway to develop eco-friendly synthesis methods that minimize waste and energy consumption, aligning with global sustainability goals.

In conclusion, 2,5-Dimethyl-1-(2-methyl-4-nitro-phenyl)-1H-pyrrole-3-carbaldehyde represents a promising compound with significant implications for pharmaceutical and materials science. Its unique molecular structure, combined with recent advances in synthetic methods and biological applications, positions it as a key player in emerging scientific fields. Continued research into its properties and potential applications will undoubtedly drive innovation in multiple areas of chemistry and technology.